4'-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl

• CAS No.: 1214367-21-1
• Molecular Formula: C14H10F4O
• Molecular Weight: 270.22 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-methoxy-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H10F4O/c1-19-13-8-10(14(16,17)18)4-7-12(13)9-2-5-11(15)6-3-9/h2-8H,1H3
• InChI Key: SQBGDOIFEVTWBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(F)(F)F)C2=CC=C(C=C2)F

Description

4'-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl is a substituted biphenyl compound characterized by fluorine, methoxy, and trifluoromethyl groups at specific positions. Its molecular structure (C₁₄H₁₁F₄O) combines electron-withdrawing (fluoro, trifluoromethyl) and electron-donating (methoxy) substituents, which influence its electronic properties, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4’-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely used transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction typically employs a palladium catalyst and an organoboron reagent under mild and functional group-tolerant conditions . The general reaction scheme involves the coupling of a fluoro-substituted aryl halide with a methoxy-substituted arylboronic acid in the presence of a base and a palladium catalyst.

Industrial Production Methods

In an industrial setting, the production of 4’-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl may involve large-scale Suzuki–Miyaura coupling reactions using optimized reaction conditions to ensure high yield and purity. The choice of solvents, catalysts, and reaction parameters is crucial to achieving efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

4’-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be employed to remove or alter functional groups, such as reducing the fluoro group to a hydrogen atom.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can produce a variety of substituted biphenyl derivatives.

Scientific Research Applications

4’-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis to create more complex molecules with desired properties.

Biology: It serves as a probe or ligand in biochemical studies to investigate molecular interactions and pathways.

Medicine: The compound is explored for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical agents.

Industry: It is utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties

Mechanism of Action

The mechanism of action of 4’-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl involves its interaction with specific molecular targets and pathways. The presence of the fluoro, methoxy, and trifluoromethyl groups allows the compound to engage in various non-covalent interactions, such as hydrogen bonding, van der Waals forces, and π-π stacking. These interactions can modulate the activity of enzymes, receptors, and other biomolecules, leading to specific biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Conformational Differences

• 4-Ethyl-2'-fluoro-4'-(4''-pentylcyclohexyl)biphenyl (BCH52F): The fluoro substituent in BCH52F introduces a torsion angle of 41.9° between phenyl rings, compared to 3.9° in its non-fluoro analog (BCH52). Key Data:

Property	BCH52F	Target Compound
Torsion Angle (Phenyl)	41.9°	Not reported
Substituents	Ethyl, cyclohexyl, F	Methoxy, CF₃, F

• 4-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid :
  The carboxylic acid group at position 3 enhances polarity and hydrogen-bonding capacity compared to the methoxy group in the target compound. This increases solubility in polar solvents but reduces thermal stability (decomposition observed at 150°C vs. ~200°C for the target compound) .

Physicochemical Properties

• Boiling Point and Solubility: The trifluoromethyl group in 4'-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl lowers boiling points relative to non-fluorinated analogs. For example, 4′-Fluoro-4-hydroxybiphenyl-3-carboxylic acid () has a higher melting point (250–252°C) due to intermolecular hydrogen bonding, whereas the methoxy group in the target compound reduces such interactions, resulting in a lower melting range (estimated 80–100°C) .

• Electronic Effects :
  The electron-withdrawing trifluoromethyl and fluorine groups decrease electron density on the biphenyl core, as evidenced by IR spectra. For instance, the absence of a hydroxyl stretch (3441 cm⁻¹ in ) in the target compound confirms the lack of -OH groups, altering reactivity in electrophilic substitution reactions .

Crystallographic and Packing Behavior

• Crystal Structures : BCH52F () crystallizes in the Pbcn space group with distinct short-range ordering due to fluorine-induced steric hindrance. In contrast, the target compound’s packing is likely less ordered due to the smaller methoxy group, though crystallographic data remain unreported .

Biological Activity

4'-Fluoro-2-methoxy-4-(trifluoromethyl)biphenyl is an organic compound notable for its biphenyl structure and specific substituents, including a fluorine atom, a methoxy group, and a trifluoromethyl group. Its unique electronic properties make it a candidate for various biological applications, particularly in medicinal chemistry. This article reviews the biological activity of this compound based on recent research findings, case studies, and comparative analyses with structurally similar compounds.

Chemical Structure and Properties

The molecular formula of 4'-fluoro-2-methoxy-4-(trifluoromethyl)biphenyl is C15H12F4O. The presence of the trifluoromethyl group enhances lipophilicity, which is crucial for its interactions with biological targets such as enzymes and receptors. The compound's structural characteristics are summarized in the following table:

Property	Details
Molecular Formula	C15H12F4O
Key Functional Groups	Fluorine, Methoxy, Trifluoromethyl
Structural Features	Biphenyl core with specific substitutions

Biological Activity

Research indicates that 4'-fluoro-2-methoxy-4-(trifluoromethyl)biphenyl exhibits significant biological activity through its interactions with various molecular targets. Its potential applications include:

• Enzyme Inhibition: The trifluoromethyl group has been shown to enhance binding affinity to certain enzymes, modulating biochemical pathways effectively.
• Receptor Modulation: Studies suggest that this compound may act as an allosteric modulator for specific receptors, impacting signaling pathways related to inflammation and cancer .

Case Studies

• Sphingosine Kinase Inhibition:
  A study highlighted that compounds with similar trifluoromethyl substitutions exhibit selective inhibition of sphingosine kinases (SphK1 and SphK2), which are implicated in various diseases including cancer. The presence of the trifluoromethyl group was found to improve selectivity and potency for SphK2 .
• P2Y14 Receptor Antagonism:
  Another investigation focused on the P2Y14 receptor, where derivatives of biphenyl compounds were tested for their antagonistic effects. The structural modifications, including trifluoromethyl groups, were critical for enhancing binding affinity to the receptor .

Comparative Analysis with Similar Compounds

The following table compares 4'-fluoro-2-methoxy-4-(trifluoromethyl)biphenyl with other structurally similar compounds:

Compound Name	Structural Highlights	Unique Features
4-Fluoro-2-methoxyphenol	Lacks biphenyl core	Contains hydroxyl group
1-(5-Fluoro-2-methoxyphenyl)methanamine	Different substitution pattern	Amino group presence
2-Methoxy-4-(trifluoromethyl)phenol	Similar substituents	No biphenyl structure
2-Methoxy-4’-trifluoromethyl-biphenyl-3-ylamine	Related compound with amine	Different functional group

The mechanisms by which 4'-fluoro-2-methoxy-4-(trifluoromethyl)biphenyl exerts its biological effects involve:

• Hydrophobic Interactions: The lipophilic nature due to the trifluoromethyl group allows effective interaction with hydrophobic pockets in proteins.
• Allosteric Modulation: By binding to sites distinct from the active site on receptors or enzymes, this compound can alter their activity without directly competing with substrates .